12687-51-3; 13602-53-4

Angiotensin III, 4-L-isoleucine-

• CAS RN:
• 12687-51-3; 13602-53-4

• Formula:
• C46H66N12O9

• InChI:
• InChI=1S/C46H66N12O9/c1-5-27(4)38(57-40(61)33(21-29-15-17-31(59)18-16-29)53-42(63)37(26(2)3)56-39(60)32(47)13-9-19-51-46(48)49)43(64)54-34(23-30-24-50-25-52-30)44(65)58-20-10-14-36(58)41(62)55-35(45(66)67)22-28-11-7-6-8-12-28/h6-8,11-12,15-18,24-27,32-38,59H,5,9-10,13-14,19-23,47H2,1-4H3,(H,50,52)(H,53,63)(H,54,64)(H,55,62)(H,56,60)(H,57,61)(H,66,67)(H4,48,49,51)

• InChIKey:
• QMMRCKSBBNJCMR-UHFFFAOYSA-N

• Angiotensin III, 4-L-isoleucine- is a useful research compound. Its molecular formula is C46H66N12O9 and its molecular weight is 931.109. The purity is usually 95%.

Angiotensin III

In Stock

• CAS RN:
• 12687-51-3

• Formula:
• C46H66N12O9

• InChI:
• InChI=1S/C46H66N12O9/c1-5-27(4)38(57-40(61)33(21-29-15-17-31(59)18-16-29)53-42(63)37(26(2)3)56-39(60)32(47)13-9-19-51-46(48)49)43(64)54-34(23-30-24-50-25-52-30)44(65)58-20-10-14-36(58)41(62)55-35(45(66)67)22-28-11-7-6-8-12-28/h6-8,11-12,15-18,24-27,32-38,59H,5,9-10,13-14,19-23,47H2,1-4H3,(H,50,52)(H,53,63)(H,54,64)(H,55,62)(H,56,60)(H,57,61)(H,66,67)(H4,48,49,51)/t27-,32-,33-,34-,35-,36-,37-,38-/m0/s1

• InChIKey:
• QMMRCKSBBNJCMR-KMZPNFOHSA-N

• Angiotensin III belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Angiotensin III is considered to be a practically insoluble (in water) and relatively neutral molecule. Angiotensin III has been primarily detected in blood.
  Angiotensin III is a peptide.
  A heptapeptide formed from ANGIOTENSIN II after the removal of an amino acid at the N-terminal by AMINOPEPTIDASE A. Angiotensin III has the same efficacy as ANGIOTENSIN II in promoting ALDOSTERONE secretion and modifying renal blood flow, but less vasopressor activity (about 40%).

Angiotensin III

In Stock

• CAS RN:
• 13602-53-4

• Formula:
• C₄₆H₆₆N₁₂O₉

• InChI:
• InChI=1S/C46H66N12O9/c1-5-27(4)38(57-40(61)33(21-29-15-17-31(59)18-16-29)53-42(63)37(26(2)3)56-39(60)32(47)13-9-19-51-46(48)49)43(64)54-34(23-30-24-50-25-52-30)44(65)58-20-10-14-36(58)41(62)55-35(45(66)67)22-28-11-7-6-8-12-28/h6-8,11-12,15-18,24-27,32-38,59H,5,9-10,13-14,19-23,47H2,1-4H3,(H,50,52)(H,53,63)(H,54,64)(H,55,62)(H,56,60)(H,57,61)(H,66,67)(H4,48,49,51)/t27-,32-,33-,34-,35-,36-,37-,38-/m0/s1

• InChIKey:
• QMMRCKSBBNJCMR-KMZPNFOHSA-N

• Endogenous angiotensin receptor peptide. Displays the same affinity for AT1 and AT2 receptors as Angiotensin II (Asc 183) but also binds to non-AT1/AT2 receptors. Shows antihypertenisve effects and induces aldosterone release in vivo.
  Angiotensin III (Ang III) is a heptapeptide agonist at the angiotensin 1 (AT1) and AT2 receptors, with a 30-fold higher affinity for AT2 compared with AT1 in HEK293 cells. Ang III is the preferred agonist for renal AT2 receptors, which are responsible for sodium excretion into the urine. Ang III induces the same level of aldosterone synthesis as Ang II but has lower vasoconstrictive activity in vivo. In the brain renin-angiotensin system, Ang III increases sympathetic nerve activity and vasopressin release and dampens the baroreflex leading to higher blood pressure.
  Angiotensin III belongs to the class of organic compounds known as oligope...